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Compound of Interest

Compound Name: 3,4'-Dinitrobenzophenone

Cat. No.: B074715 Get Quote

Essential Safety and Handling Guide for 3,4'-
Dinitrobenzophenone
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 3,4'-Dinitrobenzophenone.

Adherence to these protocols is essential for ensuring personal safety and environmental

protection.

Hazard Identification and Quantitative Data
3,4'-Dinitrobenzophenone is a flammable solid that can cause irritation to the eyes, skin, and

respiratory system.[1] It is crucial to handle this chemical with appropriate precautions in a

controlled laboratory environment.

Table 1: Hazard and Precautionary Information
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Category Code Description

Hazard Statement H228 Flammable solid.[1]

R36/37/38
Irritating to eyes, respiratory

system and skin.[1]

Precautionary Statements P210

Keep away from heat, hot

surfaces, sparks, open flames

and other ignition sources. No

smoking.

P240
Ground and bond container

and receiving equipment.[1]

P241

Use explosion-proof

electrical/ventilating/lighting

equipment.[1]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

P370 + P378

In case of fire: Use dry sand,

dry chemical or alcohol-

resistant foam to extinguish.

S26

In case of contact with eyes,

rinse immediately with plenty

of water and seek medical

advice.[1]

S36
Wear suitable protective

clothing.[1]

Table 2: Physical and Chemical Properties
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Property Value

Appearance White to Light yellow to Green powder/crystal

Molecular Weight 272.21 g/mol [1]

Melting Point 172.0 to 176.0 °C

Purity >98.0% (GC)

Note: Specific occupational exposure limits (OSHA PEL, NIOSH REL, ACGIH TLV) have not

been established. Handle with caution to minimize exposure.

Operational Plan: Handling and Storage
A systematic approach to handling and storage is critical to mitigate the risks associated with

3,4'-Dinitrobenzophenone.

Engineering Controls:

Ventilation: Always handle this chemical in a well-ventilated area. Use a certified chemical

fume hood to prevent the dispersion of dust.

Equipment: Use explosion-proof electrical, ventilating, and lighting equipment.[1] All

equipment and containers must be properly grounded and bonded to prevent static

discharge.[1]

Safety Stations: Ensure immediate access to an eyewash station and a safety shower.

Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles or a face shield.[2][3] Standard

eyeglasses are not sufficient.[3]

Skin Protection:

Gloves: Wear chemical-resistant gloves (e.g., nitrile, neoprene).[2][4][5] Always inspect

gloves for integrity before use.
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Clothing: Wear a flame-retardant lab coat or chemical-resistant coveralls.[1][4] Ensure

clothing provides full body coverage.

Respiratory Protection: If working outside of a fume hood or if dust generation is likely, use a

NIOSH-approved air-purifying respirator with appropriate particulate filters.[4]

Handling Protocol:

Preparation: Before handling, ensure all engineering controls are operational and all required

PPE is donned correctly.

Dispensing: Avoid creating dust when handling the solid material. Use spark-proof tools.

Hygiene: Wash hands and face thoroughly after handling.[6] Do not eat, drink, or smoke in

the laboratory area.[7]

Contamination: If skin contact occurs, immediately wash the affected area with plenty of

soap and water and remove contaminated clothing.[6][7] If eye contact occurs, rinse

cautiously with water for several minutes.[6]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[6]

Keep away from heat, sparks, open flames, and other sources of ignition.[6]

Store locked up and segregated from incompatible materials such as strong oxidizing

agents.

Disposal Plan: Waste and Spills
Proper disposal is a critical step in the chemical lifecycle to ensure environmental safety.

Waste Disposal Protocol:

Classification: All waste containing 3,4'-Dinitrobenzophenone, including contaminated

materials and rinsate, must be treated as hazardous waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.echemi.com/products/pid_Seven9930-34-dinitrobenzophenone.html
https://chemm.hhs.gov/ppe.htm
https://chemm.hhs.gov/ppe.htm
https://www.fishersci.com/store/msds?partNumber=AAH2590106&productDescription=E-34-DIHYDRXYBENZLIDENEAC+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC408700050&productDescription=3%2C4-DINITROBENZOIC+ACID+99+5G&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH2590106&productDescription=E-34-DIHYDRXYBENZLIDENEAC+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC408700050&productDescription=3%2C4-DINITROBENZOIC+ACID+99+5G&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH2590106&productDescription=E-34-DIHYDRXYBENZLIDENEAC+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH2590106&productDescription=E-34-DIHYDRXYBENZLIDENEAC+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH2590106&productDescription=E-34-DIHYDRXYBENZLIDENEAC+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b074715?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074715?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Containment: Collect solid waste in a clearly labeled, sealed, and appropriate hazardous

waste container. Liquid waste (e.g., from rinsing) should be collected in a separate, labeled

hazardous waste container for liquids.

Disposal: Dispose of contents and containers at an approved waste disposal plant. Do not

dispose of down the drain or in regular trash.

Empty Containers: Triple rinse empty containers with a suitable solvent (e.g., acetone or

ethanol). Collect all rinsate as hazardous waste.[8] After decontamination, deface the label

and dispose of the container according to your institution's guidelines for clean lab glass or

plastic.[8]

Spill Response Protocol: The immediate response to a spill is crucial for containment and

safety. The following workflow outlines the necessary steps.
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Workflow for 3,4'-Dinitrobenzophenone Spill Response
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Caption: Spill response workflow for 3,4'-Dinitrobenzophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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